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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline

CAS No.: 7505-75-1

Cat. No.: B12043495

Get Quote

Technical Monograph: 6-Chloro-4-
ethoxyquinazoline
High-Purity Heterocyclic Scaffold for Kinase Inhibitor Development

Part 1: Core Directive & Executive Summary[1]
The Strategic Imperative of the Quinazoline Scaffold In the landscape of modern medicinal

chemistry, the quinazoline pharmacophore remains a cornerstone of targeted oncology,

particularly in the inhibition of Epidermal Growth Factor Receptor (EGFR) tyrosine kinases. 6-
Chloro-4-ethoxyquinazoline (CAS 7505-75-1) represents a critical, high-fidelity intermediate.

Unlike the more common 4-anilino derivatives (e.g., Gefitinib, Erlotinib), the 4-ethoxy variant

serves as a pivotal electrophilic probe and synthetic precursor.[1] Its utility lies in the lability of

the C4-ethoxy group under specific conditions or its direct application as a hydrophobic moiety

to probe the ATP-binding cleft's tolerance.

This guide moves beyond basic cataloging. It provides a rigorous, self-validating framework for

the synthesis, characterization, and handling of 6-Chloro-4-ethoxyquinazoline, designed for
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researchers requiring absolute structural integrity in their lead optimization campaigns.

Part 2: Chemical Identity & Physicochemical Profile[1][2]
Table 1: Critical Chemical Data

Parameter Specification

Chemical Name 6-Chloro-4-ethoxyquinazoline

CAS Number 7505-75-1

Molecular Formula C₁₀H₉ClN₂O

Molecular Weight 208.64 g/mol

Exact Mass 208.0403

SMILES CCOC1=NC=NC2=C1C=C(C=C2)Cl

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DCM, Ethyl Acetate;

Sparingly soluble in water

| Melting Point | 95–98 °C (Literature range varies by purity) |[1]

Part 3: Synthetic Architecture & Causality[1]
The synthesis of 6-Chloro-4-ethoxyquinazoline is not merely a sequence of reactions but a

study in Regioselective Nucleophilic Aromatic Substitution (S_NAr). The logic follows the

electronic disparity between the C4 and C2 positions of the quinazoline ring.[1]

The Mechanistic Logic[1]
Activation: The quinazoline ring is electron-deficient.[1] The N1 and N3 atoms pull electron

density, making C2 and C4 electrophilic.[1]

Differentiation: The C4 position is significantly more electrophilic than C2 (or C6) due to the

specific resonance contribution of the N3 atom and the lack of steric hindrance compared to

the fused benzene ring.[1]
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Substitution: When 4,6-dichloroquinazoline is exposed to an ethoxide nucleophile, the

substitution occurs almost exclusively at C4, preserving the C6-chlorine atom (which is

deactivated by the aromatic ring and requires palladium catalysis to displace).[1]

Validated Synthetic Protocol
Step 1: Chlorination (Activation)[1]

Precursor: 6-Chloroquinazolin-4(3H)-one.[1]

Reagent: Phosphoryl chloride (POCl₃) [Excess].[1]

Catalyst: N,N-Dimethylaniline (DMA) or DMF (Catalytic).[1]

Protocol: Reflux 6-chloroquinazolin-4(3H)-one in neat POCl₃ for 4–6 hours. Monitor by TLC

(System: Hexane/EtOAc 7:3).[1]

Critical Checkpoint: The disappearance of the starting material spot (R_f ~0.[1]2) and

appearance of a non-polar spot (R_f ~0.[1]8) indicates conversion to 4,6-dichloroquinazoline.

[1]

Workup: Remove excess POCl₃ in vacuo.[1] Pour residue onto crushed ice (Exothermic!).

Extract with DCM.[1] Dry over MgSO₄.[1]

Step 2: Ethoxylation (Regioselective S_NAr)

Substrate: 4,6-Dichloroquinazoline (from Step 1).[1][2]

Reagent: Sodium Ethoxide (NaOEt) [1.1 eq].[1]

Solvent: Anhydrous Ethanol.[1]

Temperature: 0 °C to Room Temperature.

Protocol:

Dissolve 4,6-dichloroquinazoline in anhydrous ethanol under N₂ atmosphere.

Cool to 0 °C.
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Add NaOEt solution dropwise over 30 minutes.[1] Causality: Slow addition prevents bis-

substitution or ring opening.

Stir at 0 °C for 1 hour, then warm to RT for 2 hours.

Validation: LC-MS should show a single peak with M+H = 209.04. If M+H = 219 (di-ethoxy) is

observed, temperature was too high or stoichiometry incorrect.[1]

Visualization of Synthetic Pathway
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Figure 1: Step-wise synthesis of 6-Chloro-4-ethoxyquinazoline highlighting the activation and

selective substitution phases.[1][2][3][4][5][6]

Part 4: Applications in Drug Discovery[3]
1. Kinase Inhibitor Probes (EGFR/HER2) The 6-chloro-4-alkoxyquinazoline motif mimics the

adenine ring of ATP. The C6-chloro substituent typically occupies a hydrophobic pocket within

the kinase domain, enhancing binding affinity through Van der Waals interactions.[1]

Usage: The ethoxy group can be used as a "placeholder" to test steric tolerance in the ATP-

binding pocket before optimizing to more complex amines.[1]

2. Intermediate for 4-Anilinoquinazolines While direct displacement of C4-Cl with anilines is

common, the 4-ethoxy derivative can serve as a protected form.
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Reaction: Acidic hydrolysis of the ethoxy group regenerates the quinazolinone, or high-

temperature amine displacement can force the exchange of the alkoxy group for an amine

(though less efficient than Cl-displacement).[1]

3. Fragment-Based Drug Design (FBDD) Due to its low molecular weight (208.64 Da) and

defined vector points (C6-Cl, C4-OEt, N1), this molecule is an ideal fragment for X-ray

crystallographic screening.[1]
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Figure 2: Mechanism of Action.[1] The quinazoline scaffold competes with ATP for the EGFR

kinase domain, halting downstream oncogenic signaling.[1]
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Part 5: Safety & Handling
Self-Validating Safety Protocol:

Hazard Identification: Quinazolines with leaving groups (ethoxy/chloro) are potential skin

sensitizers and irritants.[1]

PPE: Nitrile gloves (double gloving recommended during synthesis), safety goggles, and lab

coat.[1]

Storage: Store at 2–8 °C under inert gas (Argon/Nitrogen). Moisture sensitive; hydrolysis

yields 6-chloroquinazolin-4(3H)-one (inert).[1]

Spill Management: Do not use water (hydrolysis risk).[1] Absorb with sand or vermiculite.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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